Cas no 1707571-47-8 (1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one)

• Product Name: 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one
• CAS No: 1707571-47-8
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5058396
• Update Time: 2025-05-21

1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one

• Inchi： 1S/C15H18N4O/c20-15-14(18-9-6-16-7-10-18)17-8-11-19(15)12-13-4-2-1-3-5-13/h1-5,8,11,16H,6-7,9-10,12H2
• InChI Key： AXKAPOKODUYPQO-UHFFFAOYSA-N
• SMILES： O=C1C(=NC=CN1CC1C=CC=CC=1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 0.3
• Topological Polar Surface Area: 47.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one

Introduction to 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one (CAS No. 1707571-47-8)

The compound 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one, identified by the CAS registry number 1707571-47-8, is a highly intriguing molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazinones, which are known for their versatile properties and wide-ranging applications in drug discovery, materials science, and organic synthesis. The structure of this compound features a pyrazine ring system with a ketone group at position 2, a benzyl group at position 1, and a piperazine moiety at position 3. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazinones as scaffolds for drug development due to their ability to interact with various biological targets. The presence of the piperazine group in 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one adds significant value, as piperazine is a well-known heterocyclic structure with established roles in pharmaceuticals, particularly in the design of kinase inhibitors and other therapeutic agents. The benzyl group further enhances the molecule's lipophilicity, making it an attractive candidate for drug delivery systems and bioavailability optimization.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. Researchers have explored the use of microwave-assisted synthesis to improve reaction efficiency and yield. For instance, a recent study demonstrated that microwave irradiation could significantly accelerate the formation of this compound from its precursor materials, thereby reducing reaction time and enhancing product purity.

The application of 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For example, studies have shown that this compound can act as an efficient fluorescent material when incorporated into polymer matrices, offering potential applications in sensors and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic processes.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Researchers have emphasized the importance of developing eco-friendly synthetic routes to minimize waste and reduce the environmental footprint of chemical manufacturing. One promising approach involves the use of biodegradable solvents or enzymatic catalysis to facilitate the synthesis of this compound under mild conditions.

In conclusion, 1-Benzyl-3-(piperazin-1-yl)pyrazin-2(1H)-one (CAS No. 1707571-47-) represents a multifaceted molecule with diverse applications across various scientific disciplines. Its structural features, combined with recent advancements in synthetic methodologies and application studies, underscore its potential as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.